Permanganic acid (HMnO4), cesium salt

• IUPAC Name: cesium;permanganate
• InChI: InChI=1S/Cs.Mn.4O/q+1;;;;;-1
• InChI Key: HAHSACJTONBJGG-UHFFFAOYSA-N
• Canonical SMILES: [O-][Mn](=O)(=O)=O.[Cs+]
• Molecular Formula: CsMnO4
• Molecular Weight: 251.841 g/mol
• CAS RN: 13456-28-5

Description

Permanganic acid, also known as HMnO4, is a strong oxidizing agent that is commonly used in various chemical reactions and laboratory experiments. It is an inorganic compound that is derived from the permanganate ion (MnO4^-) and is highly reactive due to its ability to donate oxygen atoms. It is typically found in the form of a dark purple solution and is known for its powerful oxidizing properties.

Synthesis Analysis

Permanganic acid is most often prepared by the reaction of dilute sulfuric acid with a solution of barium permanganate. The insoluble barium sulfate byproduct is removed by filtering. The sulfuric acid used must be dilute; reactions of permanganates with concentrated sulfuric acid yield the anhydride, manganese heptoxide.

Molecular Structure Analysis

Permanganic acid is an ionic compound. It is formed by the transfer of electrons between the potassium cation (K+) and the permanganate anion (MnO4-). The permanganate anion (MnO4-) is a polyatomic ion consisting of one manganese atom bonded to four oxygen atoms. The structure of the permanganate ion is tetrahedral, as verified crystallographically and spectroscopically.

Chemical Reactions Analysis

Permanganic acid, in the form of its salt potassium permanganate (KMnO4), is widely used as an oxidizing agent in chemical reactions. It can oxidize a wide range of organic and inorganic compounds, making it valuable in industries such as pharmaceuticals, dyes, and chemical synthesis.

Physical And Chemical Properties Analysis

Permanganic acid is an intensely colored compound, with a deep purple hue. It is highly soluble in water, forming a vibrant pink or purple solution. The chemical formula of permanganic acid is HMnO4. It has a molar mass of 118.94 g/mol and a density of 1.89 g/cm3. It decomposes above 0°C.

Scientific Research Applications

• Oxidation of Sulfamethoxazole : Permanganate is used in the oxidation of sulfamethoxazole, a micropollutant, in acidic aqueous solutions. The reaction is catalyzed by HMnO4, and the rate-limiting step is NH bond oxidation by metal-oxo species permanganate. The study also used computational methods to analyze the reaction mechanism (Song et al., 2019).

• Corrosion Study on Stellite : HMnO4 is used to study the corrosion behavior of stellite in permanganate media. The study found that HMnO4 caused uniform corrosion on stellite surfaces, contrasting with the action of other oxidizing agents (Subramanian et al., 2009).

• Formation of Nano-Oxides of Manganese : HMnO4 is utilized in the radiolytic reduction of permanganate to form nano-crystalline oxide powders of manganese. This study examined the influence of oxygen on the nature of oxides formed (Puspalata et al., 2013).

• Electrospray Mass Spectrometry : The cesium salt of permanganate is used to generate calibration peaks for electrospray mass spectrometers, demonstrating its role in facilitating mass spectrometry analysis (König & Fales, 1999).

• Redox Chemistry in Batteries : A study on Fe(VI) catalyzed manganese redox chemistry involved the use of permanganate, including the cesium salt, for high discharge energies in batteries. This highlights its potential application in energy storage technology (Licht et al., 2001).

• In Situ Chemical Oxidation for Contaminant Remediation : Research focused on using permanganate for in situ chemical oxidation to remediate organic contaminants. HMnO4 was important in this context, especially in controlling manganese dioxide particles formed during the reaction (Crimi & Ko, 2008).

• Thallium Oxidation Kinetics : A study analyzed the kinetics of oxidation of thallium(I) by permanganate in aqueous hydrochloric acid medium, where HMnO4 played a crucial role in the reaction mechanism (Hiremath et al., 1996).

• Oxidative Degradation of Amitriptyline : Research on the oxidative degradation of amitriptyline, a tricyclic antidepressant drug, by permanganate in aqueous acidic medium showed the involvement of HMnO4 as the reactive permanganate species (Abbar et al., 2011).

• Oxidative Treatment of Azo Dyes : Permanganate, including HMnO4, was studied for its efficacy in decolourising solutions containing various azo dyes. The study showed complete removal of the color and partial mineralization of the dyes (Aleboyeh et al., 2009).

Safety And Hazards

Permanganic acid should be handled with caution due to its corrosive nature. It is a strong oxidizing agent and can cause harm if it comes into contact with the skin or eyes. Personal protective equipment should be used when handling this compound.

Future Directions

While permanganic acid is a powerful oxidizing agent and plays a significant role in inorganic chemistry, its uses are still very limited. More research is needed to fully understand its potential applications and to mitigate the risks associated with its use.

Citations

NQRS Data for CsMnO4(Subst. No. 2009) Nuclear Quadrupole Resonance Spectroscopy Data

H Chihara, N Nakamura - Substances Containing C10H16… Zn, 2010 - Springer

M Mn-55 159 6.8 0.15 2.0 1[1] M Mn-55 159 6.8 0.15 1.0 1[1] M Mn-55 293 3.95 0.36 1.15 1[2] M Mn-55 293 3.95 0.36 0.671 1[ 2] M Mn-55 296 4.31 0.30 1.27 1[3] M Mn-55 296 4.31 …

Number of citations: 2 link.springer.com